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For Researchers, Scientists, and Drug Development Professionals

Introduction

[18F]p-MPPF (4-(2'-methoxyphenyl)-1-[2'-(N-2"-pyridinyl)-p-
[18F]fluorobenzamido]ethylpiperazine) is a selective antagonist radioligand for the serotonin 5-
HT1A receptor, widely used in positron emission tomography (PET) to study the central
nervous system.[1] Its application is crucial in neuroscience research, particularly in the
investigation of psychiatric and neurodegenerative disorders. This document provides a
detailed protocol for the radiolabeling synthesis of [L8F]p-MPPF, including quality control
procedures and a summary of reported synthesis parameters.

Signaling Pathway

[18F]p-MPPF is an antagonist that binds to 5-HT1A receptors. These receptors are G-protein
coupled receptors that, upon activation by the endogenous ligand serotonin, inhibit adenylyl
cyclase and modulate potassium and calcium channels. By blocking this receptor, [18F]p-
MPPF allows for the in vivo quantification and localization of 5-HT1A receptors using PET
imaging.
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[18F]Fluoride Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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